Cas no 13463-10-0 (Iron(III) Phosphate Dihydrate)

• Product Name: Iron(III) Phosphate Dihydrate
• CAS No: 13463-10-0
• MF: H₄FeO₆P
• MW: 186.84696
• MDL: MFCD00221523
• CID: 49261
• PubChem ID: 24867271
• Update Time: 2025-10-29

Iron(III) Phosphate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Iron(III) phosphate hydrate
• Iron(III) phosphate dihydrate
• Ironphosphatehydratewhitepowder
• Iron(Ⅲ) Phosphate Dihydrate
• Ferric phosphate dihydrate
• IRON (III) O-PHOSPHATE,HYDROUS
• Iron(III) perchlorate dihydrate
• Iron Phosphate Dihydrate
• Ferric(III) phosphate dihydrate
• IRON (III) PHOSPHATE HYDRATE
• IRON (III) O-PHOSPHATE, HYDROUS
• Iron(III) phosphate dihydrate Fe 29 %
• Iron( cento) phosphate dihydrate
• Iron(III)phosphatehydrate
• 13463-10-0
• Phosphoric acid, iron(3+) salt (1:1), dihydrate
• IRON(III)PHOSPHATEDIHYDRATE
• iron (iii) orthophosphate dihydrate
• MFCD00221523
• Iron(3+) phosphate--water (1/1/2)
• BMTOKWDUYJKSCN-UHFFFAOYSA-K
• DTXSID60928695
• IRON(3+) DIHYDRATE PHOSPHATE
• iron(3+);phosphate;dihydrate
• Iron(III) Phosphate Dihydrate

• MDL： MFCD00221523
• Inchi： InChI=1S/Fe.H3O4P.2H2O/c;1-5(2,3)4;;/h;(H3,1,2,3,4);2*1H2/q+3;;;/p-3
• InChI Key： BMTOKWDUYJKSCN-UHFFFAOYSA-K
• SMILES： O.O.[O-]P([O-])([O-])=O.[Fe+3]

Computed Properties

• Exact Mass: 186.90900
• Monoisotopic Mass: 150.888362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.2

Experimental Properties

• Color/Form: Not available
• Density: 2.8700
• Melting Point: No data available
• Boiling Point: 158 °C at 760 mmHg
• Flash Point: °C
• PSA: 114.52000
• LogP: 0.25490
• Solubility: Not available
• Vapor Pressure: No data available

Iron(III) Phosphate Dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305;P351;P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Iron(III) Phosphate Dihydrate

Iron(III) Phosphate Dihydrate (CAS No. 13463-10-0): Properties, Applications, and Market Insights

Iron(III) Phosphate Dihydrate, with the CAS number 13463-10-0, is an inorganic compound widely used in various industrial and scientific applications. This compound, also known as ferric phosphate dihydrate, is recognized for its stability, low solubility, and environmentally friendly properties. Its chemical formula is FePO₄·2H₂O, and it appears as a yellowish or brownish powder. The unique characteristics of Iron(III) Phosphate Dihydrate make it a valuable material in sectors ranging from agriculture to energy storage.

One of the most significant applications of Iron(III) Phosphate Dihydrate is in the production of lithium iron phosphate (LiFePO₄) batteries. As the demand for renewable energy storage solutions grows, this compound has gained attention for its role in enhancing battery performance. Researchers and manufacturers are increasingly focusing on Iron(III) Phosphate Dihydrate due to its thermal stability and safety advantages over other battery materials. This aligns with the global push toward sustainable energy technologies and electric vehicles (EVs).

In agriculture, Iron(III) Phosphate Dihydrate serves as an effective iron supplement for plants and soil. Its slow-release properties ensure that plants receive a steady supply of iron, which is essential for chlorophyll synthesis and overall growth. Farmers and horticulturists prefer this compound because it is less likely to cause soil toxicity compared to other iron sources. Additionally, its use in organic farming has increased, as it meets the stringent requirements for eco-friendly fertilizers.

The pharmaceutical industry also utilizes Iron(III) Phosphate Dihydrate in certain formulations. Its biocompatibility and controlled release of iron ions make it suitable for dietary supplements and nutraceuticals. With rising health awareness, consumers are seeking iron supplements that are gentle on the digestive system, and this compound fits the bill perfectly. Its role in addressing iron deficiency anemia has been well-documented, making it a preferred choice for healthcare providers.

From a market perspective, the demand for Iron(III) Phosphate Dihydrate is expected to grow steadily. The compound's versatility and alignment with green chemistry principles have positioned it as a key player in multiple industries. Analysts predict that the expansion of the EV market and the increasing adoption of sustainable agricultural practices will drive its consumption in the coming years. Manufacturers are investing in research to optimize production processes and reduce costs, further boosting its accessibility.

In summary, Iron(III) Phosphate Dihydrate (CAS No. 13463-10-0) is a multifaceted compound with applications spanning energy, agriculture, and healthcare. Its compatibility with environmentally friendly technologies and its role in addressing critical global challenges make it a compound of significant interest. As industries continue to innovate, the importance of Iron(III) Phosphate Dihydrate is likely to increase, solidifying its place in modern science and technology.